Cas no 1805589-36-9 (Ethyl 3-amino-2-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 3-amino-2-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1805589-36-9
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 4899849
• Update Time: 2025-05-19

Ethyl 3-amino-2-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-2-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H11F3N2O2/c1-2-17-7(16)5-6-3-4-15-9(8(6)14)10(11,12)13/h3-4H,2,5,14H2,1H3
• InChI Key： DADQQKBDFBYOET-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=CN=1)CC(=O)OCC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-amino-2-(trifluoromethyl)pyridine-4-acetate

Ethyl 3-amino-2-(trifluoromethyl)pyridine-4-acetate (CAS No. 1805589-36-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-amino-2-(trifluoromethyl)pyridine-4-acetate, identified by its CAS number 1805589-36-9, is a significant intermediate in the synthesis of various pharmaceutical compounds. This compound, characterized by its trifluoromethyl and amino functional groups, has garnered considerable attention in the field of medicinal chemistry due to its versatile reactivity and potential applications in drug development.

The structure of Ethyl 3-amino-2-(trifluoromethyl)pyridine-4-acetate consists of a pyridine ring substituted with an acetate group at the 4-position, an amino group at the 3-position, and a trifluoromethyl group at the 2-position. This unique arrangement of substituents contributes to its broad utility in organic synthesis, particularly in the construction of more complex molecular architectures. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of derived compounds, making them attractive candidates for further development.

In recent years, Ethyl 3-amino-2-(trifluoromethyl)pyridine-4-acetate has been employed in the synthesis of novel therapeutic agents targeting various diseases. One notable area of research involves its use in the development of antiviral and anticancer drugs. The trifluoromethyl group is known to improve binding affinity to biological targets, thereby increasing the efficacy of the final drug product. For instance, studies have demonstrated its role in synthesizing inhibitors that disrupt viral replication cycles, offering promising avenues for treating infectious diseases.

Moreover, Ethyl 3-amino-2-(trifluoromethyl)pyridine-4-acetate has found applications in the design of kinase inhibitors, which are critical in cancer therapy. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By incorporating this compound into drug candidates, researchers aim to develop selective kinase inhibitors that can modulate these pathways effectively. Preliminary studies have shown that derivatives of Ethyl 3-amino-2-(trifluoromethyl)pyridine-4-acetate exhibit potent inhibitory activity against specific kinases, suggesting their potential as lead compounds for further optimization.

The versatility of Ethyl 3-amino-2-(trifluoromethyl)pyridine-4-acetate also extends to the field of immunotherapy. Recent advancements in cancer immunotherapy have highlighted the importance of small molecules that can modulate immune responses. This compound has been explored as a precursor in synthesizing immunomodulatory agents that can enhance anti-tumor immunity. By targeting key immune checkpoints, these agents aim to unleash the body's natural defenses against cancer cells. The incorporation of the trifluoromethyl group into these molecules has been shown to improve their pharmacokinetic properties, thereby enhancing their therapeutic potential.

From a synthetic chemistry perspective, Ethyl 3-amino-2-(trifluoromethyl)pyridine-4-acetate serves as a valuable building block for constructing more complex heterocyclic scaffolds. Its reactivity allows for facile functionalization at multiple sites, enabling chemists to tailor molecular structures according to specific requirements. This flexibility is particularly advantageous in drug discovery pipelines where rapid access to diverse chemical libraries is essential for hit identification and optimization.

The industrial production of Ethyl 3-amino-2-(trifluoromethyl)pyridine-4-acetate adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced synthetic techniques and purification methods to deliver high-quality intermediates that meet the demands of pharmaceutical research and development. The compound's stability under various storage conditions further enhances its practicality as an industrial chemical intermediate.

In conclusion, Ethyl 3-amino-2-(trifluoromethyl)pyridine-4-acetate (CAS No. 1805589-36-9) is a multifaceted compound with significant implications in pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable tool for researchers developing innovative therapeutic agents across multiple disease areas. As scientific understanding continues to evolve, this compound is likely to remain at the forefront of medicinal chemistry research, driving advancements in drug discovery and development.